![molecular formula C22H26N4O4 B2736779 3-((1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)methyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 2034475-93-7](/img/structure/B2736779.png)
3-((1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)methyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)methyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Novel triazole derivatives, including structures similar to the one of interest, have been synthesized and tested for their antimicrobial activities. Some of these compounds have shown good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).
Anticancer and Anti-inflammatory Agents
- Research into derivatives of furan and triazole compounds has led to the development of novel molecules with significant anti-inflammatory and analgesic activities. These compounds inhibit cyclooxygenase enzymes (COX-1/COX-2), showcasing their potential in cancer and inflammation-related therapeutic applications (Abu‐Hashem et al., 2020).
Molecular Docking Studies for EGFR Inhibition
- Benzimidazole derivatives bearing a 1,2,4-triazole moiety have been studied for their potential as EGFR inhibitors in cancer therapy. Molecular docking and stability analyses suggest these compounds can effectively bind to the EGFR binding pocket, offering insights into their anticancer properties (Karayel, 2021).
Antidepressant and Antianxiety Activities
- Novel derivatives of oxazolines and piperazines, including those structurally related to the query compound, have been synthesized and evaluated for their antidepressant and antianxiety activities. These findings highlight the potential of such compounds in neuropsychiatric disorder treatment (Kumar et al., 2017).
Antineoplastic Activity
- A specific triazole derivative has been investigated for its antineoplastic activity against Dalton’s Lymphoma Ascites in mice, showing promise as an anticancer agent. This research demonstrates the potential of triazole compounds in cancer therapy (Arul & Smith, 2016).
Properties
IUPAC Name |
3-[[1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl]methyl]-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O4/c1-14-11-17(15(2)30-14)21(27)25-10-6-7-16(13-25)12-20-23-24-22(28)26(20)18-8-4-5-9-19(18)29-3/h4-5,8-9,11,16H,6-7,10,12-13H2,1-3H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMBSSLLSFIMLJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)CC3=NNC(=O)N3C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.